Cas no 149952-37-4 (Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-)
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-
- Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI)
- (R)-2-(4-Fluorophenyl)-2-hydroxyacetonitrile
- 149952-37-4
- EN300-7755080
- (2R)-2-(4-fluorophenyl)-2-hydroxyacetonitrile
-
- Inchi: 1S/C8H6FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H/t8-/m0/s1
- InChI Key: UWDPUVCVIQXYQR-QMMMGPOBSA-N
- SMILES: FC1C=CC(=CC=1)[C@H](C#N)O
Computed Properties
- Exact Mass: 151.04338
- Monoisotopic Mass: 151.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00AVFQ-50mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 50mg |
$300.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-100mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 100mg |
$435.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-250mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 250mg |
$610.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-500mg |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 500mg |
$944.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-1g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 1g |
$1204.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-2.5g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 2.5g |
$2335.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-5g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 5g |
$3442.00 | 2025-02-14 | |
| Aaron | AR00AVFQ-10g |
Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaR)- (9CI) |
149952-37-4 | 95% | 10g |
$5090.00 | 2023-12-16 | |
| Enamine | EN300-7755080-0.05g |
(2R)-2-(4-fluorophenyl)-2-hydroxyacetonitrile |
149952-37-4 | 95% | 0.05g |
$200.0 | 2024-05-22 | |
| Enamine | EN300-7755080-0.1g |
(2R)-2-(4-fluorophenyl)-2-hydroxyacetonitrile |
149952-37-4 | 95% | 0.1g |
$298.0 | 2024-05-22 |
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-: A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-, identified by its CAS number 149952-37-4, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a benzene ring, an acetonitrile group, a fluorine substituent, and an α-hydroxyl group with a specific (aR) configuration, exhibits a remarkable potential for various applications in drug discovery and biological research.
The structural motif of Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- makes it a versatile intermediate in the synthesis of complex pharmaceuticals. The presence of the fluorine atom at the 4-position of the benzene ring introduces a degree of electronic and steric modulation, which can significantly influence the biological activity of derivatives derived from this compound. Furthermore, the α-hydroxyl group, with its chiral center denoted by (aR), opens up possibilities for the development of enantiomerically pure drugs, which are often crucial for achieving optimal therapeutic outcomes.
In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine into drug molecules has been shown to modulate their pharmacokinetic properties, making them more suitable for clinical applications. Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- serves as an excellent precursor for such fluorinated derivatives, offering chemists a robust platform to explore new pharmacophores.
One of the most compelling aspects of Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the structural features of this compound, researchers have developed novel inhibitors that target specific kinases with high selectivity. For instance, derivatives of Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- have been investigated for their potential in inhibiting tyrosine kinases, which are overactive in many cancerous cells.
The α-hydroxyl group in Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- also makes it a valuable building block for the synthesis of glycosidic linkages. Glycosides are a major class of bioactive molecules found in natural products and pharmaceuticals. The ability to introduce chiral α-hydroxyl groups into these structures is particularly important for creating biologically active glycosides with desired stereochemical properties. This has led to several studies exploring the use of Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- as a starting material for developing novel glycoside-based drugs.
Recent advancements in computational chemistry have further enhanced the utility of Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-. Molecular modeling studies have revealed that the fluorine substituent at the 4-position can significantly improve the binding affinity of derived compounds to their biological targets by increasing hydrophobic interactions and reducing solvation effects. These insights have guided researchers in designing more effective drug candidates based on this scaffold.
The synthesis of enantiomerically pure forms of chiral compounds like Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)- remains a challenging yet critical aspect of medicinal chemistry. The development of efficient asymmetric synthetic routes has been a focal point for many research groups. Recent reports highlight novel catalytic systems that enable the enantioselective functionalization of this compound, paving the way for scalable production of enantiomerically enriched derivatives.
The pharmaceutical industry has also shown interest in exploring the potential therapeutic applications of derivatives derived from Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-. Preclinical studies have indicated that certain analogs exhibit promising activities against inflammatory diseases and neurological disorders. The unique structural features of these compounds contribute to their ability to modulate key biological pathways involved in these conditions.
In conclusion, Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-, with its CAS number 149952-37-4, represents a significant advancement in chemical biology and medicinal chemistry. Its multifaceted structural attributes make it an invaluable tool for synthesizing novel drug candidates with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery is set to grow even further.
149952-37-4 (Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aR)-) Related Products
- 133721-88-7(2-(2-Fluorophenyl)-2-hydroxyacetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)